Cas no 1189749-27-6 (2-Isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid)

• Product Name: 2-Isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• CAS No: 1189749-27-6
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• MDL: MFCD13176483
• CID: 4685094
• PubChem ID: 13758602
• Update Time: 2025-06-13

2-Isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• 1-oxo-3-phenyl-2-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• 2-isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid
• BBL032360
• STK929907
• T3211
• 2-isopropyl-1-oxo-3-phenyl-3,4-dihydroisoquinoline-4-carboxylic acid
• 4-isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-2-(1-methylethyl)-1-oxo-3-phenyl-
• 2-Isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

• MDL： MFCD13176483
• Inchi： 1S/C19H19NO3/c1-12(2)20-17(13-8-4-3-5-9-13)16(19(22)23)14-10-6-7-11-15(14)18(20)21/h3-12,16-17H,1-2H3,(H,22,23)
• InChI Key： FWLSZYCFYMQYSO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)C(C2C=CC=CC=2)N1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 456
• Topological Polar Surface Area: 57.6

2-Isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-Isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

Introduction to 2-Isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid (CAS No. 1189749-27-6)

2-Isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid, identified by its CAS number 1189749-27-6, is a structurally complex organic compound belonging to the tetrahydroisoquinoline class. This molecule has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties and its role as a key intermediate in the synthesis of bioactive molecules. The presence of both isopropyl and phenyl substituents, along with the 1,2,3,4-tetrahydroisoquinoline scaffold, contributes to its unique chemical and biological characteristics.

The tetrahydroisoquinoline core is a well-known pharmacophore in drug discovery, with numerous derivatives exhibiting a wide range of biological activities. These include modulation of neurotransmitter systems, anti-inflammatory effects, and potential applications in treating neurological disorders. The specific arrangement of functional groups in 2-isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid may influence its interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel tetrahydroisoquinoline derivatives as therapeutic agents. Researchers have been exploring various modifications to optimize bioavailability, selectivity, and efficacy. The carboxylic acid moiety at the 4-position of the tetrahydroisoquinoline ring in this compound suggests potential for further derivatization via esterification or amidation, which could lead to novel analogs with enhanced pharmacological profiles.

One of the most compelling aspects of 2-isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid is its structural similarity to natural products and bioactive compounds that have already demonstrated clinical utility. For instance, several tetrahydroisoquinoline alkaloids found in plants have been used traditionally for their medicinal properties. By leveraging computational chemistry and synthetic methodologies, chemists can design derivatives that retain desirable biological activities while improving pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the tetrahydroisoquinoline core followed by functional group manipulations to introduce the isopropyl, phenyl, and carboxylic acid substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability.

From a computational perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound with potential biological targets. The three-dimensional structure of 2-isopropyl-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid can be used to predict interactions with enzymes or receptors involved in disease pathways. This information is crucial for designing structure-based drugs that exhibit high affinity and selectivity.

Recent research has also highlighted the importance of stereochemistry in tetrahydroisoquinoline derivatives. The absolute configuration of the chiral centers can significantly impact biological activity due to differences in receptor binding affinity. Techniques such as X-ray crystallography and NMR spectroscopy are employed to determine the stereochemical integrity of synthesized compounds like this one.

The carboxylic acid functionality at the 4-position provides an opportunity for further chemical modifications that could enhance solubility or metabolic stability. For example, esterification or amidation might yield derivatives with improved pharmacokinetic profiles while retaining core biological activity. Such modifications are often explored during lead optimization campaigns in drug discovery pipelines.

In conclusion,2-isopropyl-1 oxo - 3 - phenyl - 1 , 2 , 3 , 4 - tetra hydro iso quinoline - 4 - carboxylic acid ( CAS No . 1189749 - 27 - 6 ) represents a promising scaffold for medicinal chemistry investigations . Its unique structural features , combined with its similarity to known bioactive compounds , make it an attractive candidate for further development . As research continues into novel therapeutic agents , compounds like this one will play an increasingly important role in addressing unmet medical needs .